Cas no 87682-47-1 (1,1'-Biphenyl, 2,2'-dibromo-3,5'-dinitro-)
87682-47-1 structure
Product Name:1,1'-Biphenyl, 2,2'-dibromo-3,5'-dinitro-
CAS No:87682-47-1
MF:C12H6Br2N2O4
MW:401.995041370392
CID:653585
PubChem ID:13710470
Update Time:2025-04-19
1,1'-Biphenyl, 2,2'-dibromo-3,5'-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 2,2'-dibromo-3,5'-dinitro-
- 2-bromo-1-(2-bromo-5-nitrophenyl)-3-nitrobenzene
- DTXSID60547380
- 2,2'-Dibromo-3,5'-dinitro-1,1'-biphenyl
- SCHEMBL10638485
- 87682-47-1
-
- Inchi: 1S/C12H6Br2N2O4/c13-10-5-4-7(15(17)18)6-9(10)8-2-1-3-11(12(8)14)16(19)20/h1-6H
- InChI Key: JOYPQMCWIABPNQ-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1C1C(=CC=C(C=1)[N+](=O)[O-])Br)[N+](=O)[O-]
Computed Properties
- Exact Mass: 401.86738g/mol
- Monoisotopic Mass: 399.86943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 91.6Ų
1,1'-Biphenyl, 2,2'-dibromo-3,5'-dinitro- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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